Cas no 1017662-23-5 (3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one)

• Product Name: 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one
• CAS No: 1017662-23-5
• MF: C₁₆H₂₀N₂OS₂
• MW: 320.472801208496
• CID: 5892179
• PubChem ID: 28381300
• Update Time: 2025-10-31

3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)-1-piperidin-1-ylpropan-1-one
• 1-Propanone, 3-[2-methyl-4-(2-thienyl)-5-thiazolyl]-1-(1-piperidinyl)-
• 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one
• AKOS005633512
• F5092-0112
• 3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)-1-(piperidin-1-yl)propan-1-one
• 1017662-23-5

• Inchi： 1S/C16H20N2OS2/c1-12-17-16(13-6-5-11-20-13)14(21-12)7-8-15(19)18-9-3-2-4-10-18/h5-6,11H,2-4,7-10H2,1H3
• InChI Key： PPNMJQMJPPSRLM-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(=O)CCC1SC(C)=NC=1C1SC=CC=1

Computed Properties

• Exact Mass: 320.10170561g/mol
• Monoisotopic Mass: 320.10170561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 525.3±50.0 °C(Predicted)
• pka: 2.77±0.10(Predicted)

Additional information on 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one

Introduction to 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one (CAS No. 1017662-23-5)

3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1017662-23-5, belongs to a class of molecules that incorporate both thiazole and thiophene rings, which are well-known for their presence in various bioactive natural products and synthetic drugs. The structural motif of this compound combines a piperidine moiety with a propanone backbone, enhancing its potential for interaction with biological targets.

The thiazole ring in 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Thiazole derivatives are known to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of the methyl group at the 2-position and the thiophene ring at the 4-position further diversifies the chemical space and may contribute to the compound's binding affinity and selectivity towards specific biological targets.

Recent advancements in drug discovery have highlighted the importance of multitarget-directed drugs (MTDs), which are designed to interact with multiple biological targets simultaneously. The structure of 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-yl)propan-1-one aligns well with this concept, as it integrates several pharmacophoric elements that could potentially modulate different disease-related pathways. For instance, the piperidine ring is a common scaffold in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors.

The propanone moiety in the compound's structure provides a flexible linker that can be exploited to optimize solubility and metabolic stability. This feature is particularly important in pharmaceutical development, where drug-like properties such as oral bioavailability and half-life are critical for clinical efficacy. Additionally, the compound's incorporation of both sulfur and nitrogen atoms in its heterocyclic rings suggests potential interactions with enzymes and receptors that are rich in these elements, such as certain kinases and ion channels.

In terms of biological activity, preliminary studies on derivatives of thiazole and thiophene have shown promising results in various therapeutic areas. For example, some thiazole-based compounds have been reported to exhibit inhibitory effects on enzymes involved in cancer cell proliferation and apoptosis. Similarly, thiophene derivatives have demonstrated anti-inflammatory properties by modulating cytokine production and immune cell function. Given these findings, 3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-1-(piperidin-1-y]propan--one may represent a valuable lead compound for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclization reactions involving sulfur-containing precursors, followed by functionalization at the 2-position with a methyl group. The introduction of the thiophene ring at the 4-position typically involves cross-coupling reactions such as Suzuki or Stille couplings, which are widely used in pharmaceutical synthesis due to their efficiency and selectivity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's molecular structure, confirming its identity and purity before it is subjected to biological testing. High-performance liquid chromatography (HPLC) is also employed to assess its chromatographic behavior and purity profile.

The biological evaluation of 3-[2-methyl--4-(thiophen--y)-l,-3-thiazol--5-y]-l-(piperidin-l-y]propan-l-one typically involves in vitro assays to assess its interaction with relevant biological targets. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation, and receptor binding assays to determine affinity and selectivity. The results from these studies provide crucial insights into the compound's potential therapeutic applications and help guide further optimization efforts.

In conclusion,3-[2-methyl--4-(thiophen--y)-l,-3-thiazol--5-y]-l-(piperidin-l-y]propan-l-one (CAS No. l017662--23--5) is a structurally complex heterocyclic compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements suggests multiple avenues for biological activity modulation, making it an intriguing candidate for further investigation. As drug discovery continues to evolve towards more targeted and multifunctional approaches, compounds like this one highlight the importance of innovative molecular design in addressing complex diseases.